Cas no 1445758-58-6 (2-cyano-3-(5-cyanofuran-2-yl)-N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]prop-2-enamide)

• Product Name: 2-cyano-3-(5-cyanofuran-2-yl)-N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]prop-2-enamide
• CAS No: 1445758-58-6
• MF: C₁₇H₉N₅O₂S
• MW: 347.350661039352
• CID: 6364721
• PubChem ID: 75373988
• Update Time: 2025-10-28

2-cyano-3-(5-cyanofuran-2-yl)-N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 1445758-58-6
• 2-cyano-3-(5-cyanofuran-2-yl)-N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]prop-2-enamide
• Z1271499096
• EN300-26614781

• Inchi： 1S/C17H9N5O2S/c18-8-12(7-13-1-2-14(9-19)24-13)16(23)22-17-21-15(10-25-17)11-3-5-20-6-4-11/h1-7,10H,(H,21,22,23)/b12-7+
• InChI Key： WXVXUORXYSCQAQ-KPKJPENVSA-N
• SMILES： S1C=C(C2C=CN=CC=2)N=C1NC(/C(/C#N)=C/C1=CC=C(C#N)O1)=O

Computed Properties

• Exact Mass: 347.04769572g/mol
• Monoisotopic Mass: 347.04769572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 144Ų

Additional information on 2-cyano-3-(5-cyanofuran-2-yl)-N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]prop-2-enamide

Introduction to 2-cyano-3-(5-cyanofuran-2-yl)-N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]prop-2-enamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1445758-58-6, identified as 2-cyano-3-(5-cyanofuran-2-yl)-N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]prop-2-enamide, represents a fascinating molecule in the realm of chemical biology. This intricate structure, characterized by its fusion of heterocyclic moieties and functional groups, has garnered attention due to its potential pharmacological applications. The presence of multiple pharmacophoric elements, including cyano, furan, pyridine, and thiazole groups, positions this compound as a promising candidate for further exploration in drug discovery and molecular research.

In recent years, the development of novel therapeutic agents has been significantly influenced by the strategic incorporation of diverse chemical scaffolds. The 2-cyano group and the 5-cyanofuran moiety contribute to the molecule's reactivity and binding affinity, making it a valuable scaffold for designing inhibitors or modulators of biological pathways. The N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl] portion further enhances its complexity, offering multiple interaction points with biological targets. This multifaceted architecture is particularly intriguing in the context of developing small-molecule drugs that can modulate complex diseases.

One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. The pyridine ring is a well-known pharmacophore in many central nervous system (CNS) drugs due to its ability to cross the blood-brain barrier efficiently. Additionally, the thiazole ring has been extensively studied for its bioactivity in various therapeutic contexts. The combination of these elements in 2-cyano-3-(5-cyanofuran-2-yl)-N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]prop-2-enamide suggests that it may exhibit properties conducive to CNS drug development. Recent studies have highlighted the importance of such multifunctional compounds in targeting multifaceted pathological mechanisms associated with neurodegenerative diseases.

The furan moiety in this compound also plays a crucial role in its chemical and biological properties. Furan derivatives are known for their broad spectrum of bioactivities, including anti-inflammatory, antimicrobial, and anticancer effects. The 5-cyanofuran group introduces additional reactivity, enabling various chemical modifications that can fine-tune the compound's pharmacological profile. This flexibility makes it an attractive candidate for medicinal chemists aiming to develop novel drug candidates with enhanced efficacy and reduced side effects.

Furthermore, the structural complexity of 2-cyano-3-(5-cyanofuran-2-yl)-N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]prop-2-enamide allows for diverse synthetic strategies. Researchers have leveraged this complexity to explore different synthetic pathways that could lead to analogs with improved properties. For instance, modifications to the pyridinyl or thiazolyl portions could enhance binding affinity or selectivity for specific biological targets. Such structural diversification is a cornerstone of modern drug discovery efforts aimed at identifying molecules with optimized therapeutic profiles.

In the context of current research trends, this compound aligns well with the growing interest in heterocyclic chemistry as a source of novel bioactive molecules. Heterocyclic compounds are ubiquitous in natural products and pharmaceuticals due to their diverse biological activities and structural versatility. The unique combination of heterocycles in 2-cyano-3-(5-cyanofuran-2-yl)-N-[4-(pyridin-4-y)]propenamide underscores its potential as a scaffold for developing innovative therapeutics. Recent advances in computational chemistry and high-throughput screening have further facilitated the exploration of such complex molecules, enabling researchers to identify promising candidates more efficiently.

The potential applications of this compound extend beyond neurological disorders. Its structural features suggest that it may also be effective against other diseases characterized by abnormal protein-protein interactions or enzyme activity modulation. For example, the cyano group could serve as a hinge binder or participate in hydrogen bonding interactions with target proteins. This versatility makes it an attractive candidate for developing broad-spectrum therapeutics that can address multiple disease pathways simultaneously.

Another exciting aspect of this molecule is its potential for developing probes or tools for biochemical research. The presence of multiple functional groups provides opportunities for labeling or tagging the compound for use in enzyme assays, protein interaction studies, or cellular imaging experiments. Such tools are invaluable for elucidating mechanisms underlying various biological processes and for identifying new therapeutic targets.

The synthesis and characterization of CAS number 1445758 58 6, specifically (E)-N-[4-(pyridin 4 yl) 1 3 thiazol 2 yl] 3 (5 cyanofuran 2 yl) cyano prop 2 enamide, have been subjects of considerable interest in synthetic organic chemistry circles due to their complexity and potential applications. Researchers have employed advanced synthetic techniques such as transition-metal catalysis and palladium-mediated cross-coupling reactions to construct key intermediates efficiently while maintaining high regioselectivity throughout each step ensuring minimal side products which would otherwise complicate downstream purification processes critical when working at scale intended ultimately leading towards clinical trials if initial preclinical results prove encouraging

The development towards clinical trials would be contingent upon favorable outcomes from preclinical studies evaluating toxicity pharmacokinetics absorption distribution metabolism excretion (ADME) properties alongside preliminary efficacy assessments using relevant disease models These steps are essential prerequisites before any human testing can commence providing assurance both regulatory agencies involved patients participating trials safety profiles acceptable levels expected given known risks associated with novel compounds entering market place always requiring rigorous evaluation protocols adherence

In conclusion,(E) N [4 (pyridin 4 yl) 1 3 thiazol 2 yl] 3 (5 cyanofuran 2 yl) cyano prop 2 enamide CAS number1445758586 represents significant advancement within field medicinal chemistry owing multifaceted approach combining structural complexity functional diversity which positions promising candidate future drug development particularly areas involving complex disease mechanisms requiring multifunctional intervention strategies Its continued investigation holds promise contributing expanding arsenal treatments available today meeting growing need innovative therapeutics address wide array unmet medical needs worldwide